Cas no 1467773-42-7 (methyl 3-ethenylpyridine-4-carboxylate)

• Product Name: methyl 3-ethenylpyridine-4-carboxylate
• CAS No: 1467773-42-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 4601439
• PubChem ID: 130366793
• Update Time: 2025-10-05

methyl 3-ethenylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethenylpyridine-4-carboxylate

• Inchi： 1S/C9H9NO2/c1-3-7-6-10-5-4-8(7)9(11)12-2/h3-6H,1H2,2H3
• InChI Key： XTDWBMOXYPQDKP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(OC)=O)=C1C=C

Additional information on methyl 3-ethenylpyridine-4-carboxylate

Methyl 3-Ethenylpyridine-4-Carboxylate (CAS No. 1467773-42-7): A Comprehensive Overview

Methyl 3-Ethenylpyridine-4-Carboxylate, identified by the CAS number 1467773-42-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatility in organic synthesis and their role in pharmaceutical, agrochemical, and material science industries. The structure of methyl 3-ethenylpyridine-4-carboxylate consists of a pyridine ring substituted with an ethenyl group at the 3-position and a methyl ester group at the 4-position, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of methyl 3-ethenylpyridine-4-carboxylate. Researchers have explored various routes, including Friedel-Crafts acylation, coupling reactions, and enzymatic catalysis, to optimize its synthesis. These methods not only enhance the yield but also improve the sustainability of the production process, aligning with the growing demand for eco-friendly chemical manufacturing. The use of methyl 3-ethenylpyridine-4-carboxylate as a building block in medicinal chemistry has been particularly noteworthy, as it serves as a precursor for bioactive compounds with potential therapeutic applications.

The application of methyl 3-ethenylpyridine-4-carboxylate extends beyond traditional chemical synthesis. Recent studies have highlighted its role in polymer science, where it is used as a monomer to produce advanced materials with tailored properties. For instance, its incorporation into polymeric matrices has been shown to enhance mechanical strength and thermal stability, making it a promising candidate for high-performance materials in aerospace and automotive industries. Additionally, its ability to act as a chelating agent has opened new avenues in metalloorganic chemistry, where it facilitates the formation of stable metal complexes with potential applications in catalysis and sensing technologies.

From an environmental perspective, the ecological impact of methyl 3-ethenylpyridine-4-carboxylate has been a focal point of recent research. Studies have demonstrated that this compound exhibits low toxicity towards aquatic organisms under controlled conditions, which is crucial for its safe handling and disposal. However, ongoing investigations are aimed at understanding its long-term effects on ecosystems to ensure sustainable use. Regulatory bodies have also taken interest in this compound, emphasizing the need for comprehensive risk assessments to guide its responsible application across industries.

In conclusion, methyl 3-ethenylpyridine-4-carboxylate (CAS No. 1467773-42-7) stands as a testament to the dynamic nature of modern chemical research. Its versatile structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in diverse scientific domains. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial landscapes.